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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicrotophos is an organophosphate insecticide characterized by its systemic and contact
activity against a wide range of agricultural pests. Understanding its behavior in the
environment is paramount for assessing its potential ecological impact and for the development
of safer alternatives. This technical guide provides an in-depth analysis of the environmental
fate and transport mechanisms of dicrotophos, compiling quantitative data, detailing
experimental protocols, and visualizing key pathways to support research and development
efforts in this field.

Data Summary

The environmental persistence and mobility of dicrotophos are governed by a combination of
its physicochemical properties and its susceptibility to various degradation processes. The
following tables summarize key quantitative data related to its environmental fate.

Table 1: Physicochemical Properties of Dicrotophos
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Property Value Temperature (°C) Reference(s)
Molecular Weight 237.21 g/mol N/A [1]
Water Solubility Miscible 20 [2]
9.3 mPa (technical) 1
x 10~ mmHg
Vapor Pressure (technical) 6.98 x 10-5> 202020 25 [1112]
mmHg (pure) 1.6 x
104 mmHg
5.03x 101
Henry's Law Constant 25 [3]
atm-m3/mol
Log Octanol-Water
Partition Coefficient -0.5 20 [2]

(Log P)

Table 2: Degradation of Dicrotophos in Soil

Condition Half-life (DTso) Soil Type Reference(s)
Aerobic 3 days Hanford Sandy Loam [1]
Anaerobic 7 days Hanford Sandy Loam [4]

IabJe_a._H;LdLQI;LSJs_oLDmLoIQths_mJNater

Half-life (DTso) Temperature (°C) Reference(s)
5 117 days 25 [1]
7 72 days 25 [1]
9 28 days 25 [1]
1.1 100 days 38 [1]
9.1 50 days 38 [1]

Table 4: Soil Adsorption of Dicrotophos
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Soil Type Koc (mLI/g) Classification Reference(s)

Very High to Moderate
Mobility

Various 16 - 188

Environmental Fate and Transport Mechanisms

The environmental behavior of dicrotophos is a complex interplay of degradation and
transport processes.

Degradation Pathways

Dicrotophos degradation occurs primarily through hydrolysis and microbial metabolism.
Photolysis is not considered a significant degradation pathway[1].

Hydrolysis: The breakdown of dicrotophos in water is pH-dependent, with faster degradation
occurring under alkaline conditions[1]. The primary hydrolytic degradation products are N,N-
Dimethylacetoacetamide and O-desmethyldicrotophos][1].

Microbial Degradation: In soil, dicrotophos is rapidly degraded under both aerobic and
anaerobic conditions[1]. The primary mechanism is microbial metabolism, where
microorganisms utilize the compound as a source of carbon and phosphorus.
Organophosphate hydrolases (OPH), also known as phosphotriesterases, play a crucial role in
the initial step of degradation by cleaving the phosphate ester bond[1][5]. This enzymatic
hydrolysis is a key detoxification step[1][5]. Subsequent reactions involve the conversion of the
dimethylamino group to an N-oxide, which is then further degraded through demethylation and
hydrolysis[1]. The major soil metabolite identified is N,N-dimethylbutyramide[1].
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Preparation
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Solvent Extraction Re-equilibrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1670484?utm_src=pdf-custom-synthesis
https://academic.oup.com/femsre/article/30/3/428/548351
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/guidance-addressing-unextracted-pesticide-residues
https://www.researchgate.net/figure/Proposed-pathways-for-bacterial-degradation-of-dicrotophos-and-monocrotophos-Singh-and_fig9_325004031
https://www.researchgate.net/publication/244342353_A_relative_headspace_method_for_Henry's_constants_of_volatile_organic_compounds
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2019.00289/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2019.00289/full
https://www.benchchem.com/product/b1670484#dicrotophos-environmental-fate-and-transport-mechanisms
https://www.benchchem.com/product/b1670484#dicrotophos-environmental-fate-and-transport-mechanisms
https://www.benchchem.com/product/b1670484#dicrotophos-environmental-fate-and-transport-mechanisms
https://www.benchchem.com/product/b1670484#dicrotophos-environmental-fate-and-transport-mechanisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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